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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

A comprehensive guide for researchers and formulators, this document provides a detailed

cost-performance analysis of Pigment Yellow 155 (PY 155) in comparison to other common

yellow pigments used in industrial applications. This guide includes quantitative data

summarized in tables, detailed experimental protocols for performance evaluation, and

visualizations to aid in decision-making.

Pigment Yellow 155 is a high-performance disazo condensation pigment known for its

greenish-yellow shade, good lightfastness, and thermal stability.[1][2][3] It is frequently utilized

in a variety of applications, including plastics, coatings, and printing inks.[1][2][3] This analysis

compares PY 155 with three other widely used organic yellow pigments: Pigment Yellow 138

(PY 138), Pigment Yellow 180 (PY 180), and Pigment Yellow 83 (PY 83), to provide a

comprehensive overview of their relative strengths and weaknesses in terms of both

performance and cost.

Comparative Performance Data
The selection of a pigment is often a trade-off between various performance characteristics and

cost. The following tables summarize the key technical properties and indicative pricing of

Pigment Yellow 155 and its alternatives.

Table 1: Key Performance Characteristics of Selected Yellow Pigments
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Property
Pigment
Yellow 155

Pigment
Yellow 138

Pigment
Yellow 180

Pigment
Yellow 83

C.I. Name
Pigment Yellow

155

Pigment Yellow

138

Pigment Yellow

180

Pigment Yellow

83

Chemical Class
Disazo

Condensation
Quinophthalone Benzimidazolone Diarylide

Shade Greenish Yellow Greenish Yellow Greenish Yellow Reddish Yellow

Heat Stability

(°C)
260-280[3][4] 280-300 290-300[5] 200-240[6][7][8]

Lightfastness

(Full Shade, 1-8)
7-8[2][4] 8 7-8[5] 5-6[8]

Migration

Resistance (1-5)
3-4 5 4-5 3

Acid Resistance

(1-5)
5[2] 5 5[9] 5[6]

Alkali Resistance

(1-5)
5[2] 5 3-4[10] 5[6]

Oil Absorption (

g/100g )
40-80[2] 30-40[11] ≤45[10] 40-90[6]

Primary

Applications

Plastics (PP, PE,

PVC), Coatings,

Inks[1][2][3]

Plastics

(Engineering

Plastics, PVC),

Coatings

Plastics (PP, PE,

PS, ABS), Inks,

Coatings[5]

Plastics, Inks,

Coatings[6]

Table 2: Cost-Performance Overview
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Pigment
Indicative Price
(USD/kg)

Key Strengths Key Weaknesses

Pigment Yellow 155 ~5.5 - 20

Good balance of

properties, good

lightfastness.

Moderate migration

resistance.

Pigment Yellow 138 ~6 - 36
Excellent heat stability

and weather fastness.
Higher cost.

Pigment Yellow 180 ~5.5 - 36

Excellent heat

stability, good

lightfastness.

Moderate alkali

resistance.

Pigment Yellow 83 ~5 - 8 Economical choice.
Lower heat stability

and lightfastness.

Disclaimer: Prices are indicative and can vary based on supplier, quantity, and market

fluctuations.

Experimental Protocols
To ensure a fair and accurate comparison of pigment performance, standardized testing

methodologies are crucial. The following protocols are based on widely recognized ASTM

standards.

Determination of Color and Tinting Strength
Objective: To compare the coloristic properties and tinting strength of the pigments.

Standard: Based on ASTM D387 - Standard Test Method for Color and Strength of Chromatic

Pigments with a Mechanical Muller.[12][13][14][15][16]

Methodology:

Preparation of the Pigment Dispersion:

Accurately weigh a specified amount of the pigment and a standard white pigment (e.g.,

Titanium Dioxide).
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Add a defined volume of a suitable vehicle (e.g., a long oil alkyd resin).

Disperse the mixture using a mechanical muller for a specified number of revolutions to

achieve a uniform paste.

Preparation of the Drawdown:

Apply a film of the pigment paste onto a standardized test chart (e.g., Leneta card) using a

drawdown bar of a specified thickness.

Color Measurement:

Allow the drawdowns to dry under controlled conditions.

Measure the color coordinates (L, a, b*) of the full shade and the tint using a

spectrophotometer.

Calculation of Tinting Strength:

The relative tinting strength is calculated by comparing the reflectance values of the test

pigment tint with that of a reference standard pigment tint, as detailed in ASTM D2745.[17]

[18][19][20][21]

Evaluation of Lightfastness
Objective: To assess the resistance of the pigments to color change upon exposure to light.

Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Pigments Used

in Artists' Paints.[22][23][24][25][26]

Methodology:

Sample Preparation: Prepare colored panels or plastic plaques containing the pigments at

specified concentrations.

Exposure:

Partially mask each sample with a light-opaque material.
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Expose the samples in a xenon-arc lightfastness apparatus under controlled conditions of

irradiance, temperature, and humidity, simulating indoor daylight through window glass.

Evaluation:

After a specified duration of exposure, remove the samples.

Measure the color difference (ΔE*) between the exposed and unexposed areas of each

sample using a spectrophotometer.

Rate the lightfastness on the Blue Wool Scale (1-8), where 8 represents the highest

lightfastness.

Assessment of Heat Stability
Objective: To determine the maximum temperature a pigment can withstand in a specific

polymer without significant color change.

Methodology:

Compounding:

Dry blend the pigment with a specific polymer (e.g., HDPE, PVC) at a defined

concentration.

Melt-compound the mixture using a two-roll mill or a twin-screw extruder at a series of

increasing temperatures.

Molding:

Prepare test plaques from the compounded material at each temperature using an

injection molding machine.

Evaluation:

Measure the color of each plaque and compare it to a reference plaque prepared at the

lowest processing temperature.
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The heat stability is reported as the highest temperature at which the color change (ΔE*)

remains within a specified tolerance.

Determination of Migration Resistance
Objective: To evaluate the tendency of a pigment to migrate from a pigmented plastic into an

unpigmented material in contact.

Methodology:

Sample Preparation:

Prepare a pigmented plastic sheet (e.g., flexible PVC) and an unpigmented sheet of the

same material.

Contact Test:

Place the pigmented and unpigmented sheets in direct contact under a specified pressure

and temperature for a defined period.

Evaluation:

Separate the sheets and visually assess the unpigmented sheet for any color transfer.

The degree of migration is rated on a 1-5 scale, where 5 indicates no migration.

Visualization of Experimental Workflow and
Decision Factors
The following diagrams, created using the DOT language, illustrate a typical experimental

workflow for pigment evaluation and the key factors influencing pigment selection.
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Caption: Experimental workflow for pigment performance evaluation.
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Caption: Key decision factors for industrial pigment selection.
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Conclusion
The choice between Pigment Yellow 155 and its alternatives is highly dependent on the

specific requirements of the end application.

Pigment Yellow 155 offers a well-rounded performance profile at a moderate cost, making it

a suitable choice for a wide range of applications where a balance of properties is needed.

Pigment Yellow 138 is a premium option, ideal for applications demanding the highest heat

stability and weather fastness, such as in engineering plastics.

Pigment Yellow 180 also provides excellent heat stability and is a strong candidate for high-

temperature processing applications.

Pigment Yellow 83 represents the most economical option, suitable for applications where

cost is a primary driver and the performance requirements for heat and light stability are less

stringent.

By carefully considering the data presented and conducting thorough testing based on the

outlined protocols, researchers and formulators can make an informed decision to select the

most cost-effective pigment that meets the performance demands of their specific industrial

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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